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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B15556058

Application Notes: C.I. Acid Blue 158

Introduction

C.l. Acid Blue 158 is a pre-metallized monoazo acid dye known for its green-light blue hue.[1]
[2] As a water-soluble anionic colorant, it is extensively used in the dyeing of protein and
polyamide fibers.[3][4] Its primary applications include the coloration of wool, silk, and nylon, as
well as blended fabrics such as wool/nylon and wool/acrylic.[5] Furthermore, C.I. Acid Blue
158 is particularly well-suited for dyeing leather and woolen carpets due to its good penetration
and fastness properties.

Chemical Properties and Dyeing Mechanism

Acid dyes, including C.l. Acid Blue 158, are so named because they are applied in an acidic
dyebath. The dye molecule contains sulfonic acid groups (-SOsH) which are negatively charged
in solution. The fibers it targets—wool, silk (protein fibers), and nylon (a synthetic polyamide)—
contain basic amino groups (-NH2).

The dyeing process is facilitated by lowering the pH of the dyebath with an acid, such as acetic
acid or formic acid. In this acidic environment, the amino groups on the fiber become
protonated, acquiring a positive charge (-NHs*). This creates an ionic attraction between the
anionic dye molecules and the cationic sites on the fiber, forming strong salt linkages. This ionic
bonding is the primary mechanism of dye fixation. Additionally, van der Waals forces and
hydrogen bonding contribute to the overall dye-fiber interaction. The pre-metallized nature of
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C.l. Acid Blue 158, which incorporates a chromium complex, generally enhances its fastness
properties.

Data Presentation

Table 1. General Properties of C.l. Acid Blue 158

Property Value Reference
C.l. Name Acid Blue 158
C.l. Number 14880
CAS Number 6370-08-7
Chemical Class Monoazo (Pre-metallized)
Molecular Formula C20H13N2NaOsS:2
Molecular Weight 495.45 g/mol
Appearance Dark Blue Powder
Shade in Solution Greenish Blue
Solubility in Water 80-90 g/L (at 90°C)
Table 2: Fastness Properties of C.I. Acid Blue 158
Fastness Test ISO Standard AATCC Standard Reference
Light Fastness 5-6 5
3 (Fading), 4 2 (Fading), 2
Soaping (Washing) (S(taininggi) (S(taininggi)
Perspiration 4 (Fading), 4 2 (Fading), 3
(Staining) (Staining)
Oxygen Bleaching 4 3
Seawater 1-2 1
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Note: Fastness is rated on a scale of 1 to 5 for most tests and 1 to 8 for light fastness, where a

higher number indicates better fastness.

Table 3: Recommended Dyeing Parameters for Textiles (Wool/Nylon)

Parameter

Recommended
Value/Range

Purpose Reference

Dye Concentration

1-3% (on weight of

To achieve desired

fiber, 0.w.f) color depth
Allows for free
Liquor Ratio 20:1t0 40:1 movement of material
and even dyeing
Promotes protonation
H 4.5 - 5.5 (Adjust with of fiber's amino
p

Acetic Acid)

groups for ionic
bonding

Dyeing Temperature

95-100°C (near
boiling)

Ensures proper dye
penetration, diffusion,

and fixation

45-60 minutes at

Allows for sufficient

Dyeing Time ] dye exhaustion and
dyeing temperature _
leveling
Acts as a leveling
o Glauber's Salt
Auxiliaries agent to promote even

(Sodium Sulfate)

dye uptake

Experimental Protocols

Protocol 1: Exhaust Dyeing of Wool/Nylon Fabric

This protocol describes a standard laboratory procedure for dyeing wool or nylon fabric with
C.l. Acid Blue 158 using the exhaust method.

o Fabric Preparation:
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o Weigh the dry fabric to calculate the required amounts of dye and chemicals.

o Scour the fabric by washing it in a solution containing a non-ionic detergent at 50-60°C for
20 minutes to remove any impurities, oils, or sizes.

o Rinse the fabric thoroughly with warm and then cold water. This pre-treatment ensures
even dye uptake.

o Dyebath Preparation:

o Calculate the required volume of water for the desired liquor ratio (e.g., for 10g of fabric at
a 30:1 ratio, use 300mL of water).

o Separately dissolve the pre-weighed C.I. Acid Blue 158 powder in a small amount of hot
water to create a stock solution.

o Fill the dyebath with the calculated volume of water and add the dye stock solution.

o If using, add a leveling agent like Glauber's salt (e.g., 5-10% o.w.f).

o Adjust the pH of the dyebath to the 4.5-5.5 range using a dilute solution of acetic acid.
e Dyeing Process:

o Introduce the pre-wetted fabric into the dyebath at a starting temperature of approximately
40°C.

o Stir gently and raise the temperature to near boiling (95-100°C) at a rate of 1-2°C per
minute.

o Maintain this temperature for 45-60 minutes, ensuring the fabric is fully immersed and
gently agitated periodically for even dyeing.

e Rinsing and Soaping (Post-Treatment):

o After the dyeing cycle, allow the dyebath to cool gradually to about 70°C before draining to
prevent thermal shock to the fibers.
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o Rinse the dyed fabric in warm water, followed by a thorough cold water rinse until the
water runs clear.

o To remove any unfixed surface dye and improve wash fastness, perform a soaping
treatment. Wash the fabric at 50-60°C for 15 minutes in a solution containing a non-ionic

detergent.
o Rinse thoroughly again and air dry.
Protocol 2: Drum Dyeing of Leather

This protocol provides a general methodology for applying C.I. Acid Blue 158 to chrome-
tanned leather in a laboratory or small-scale drum.

o Leather Preparation:

o The leather should be in the wet-blue (chrome-tanned) state. Weigh the leather to

calculate chemical percentages.

o Neutralize the leather to a pH of 5.0-6.0 to prepare it for dyeing. This is typically done in a
drum with a neutralizing agent like sodium formate or sodium bicarbonate.

e Dyeing Process:

o Prepare a dye solution by dissolving C.I. Acid Blue 158 (e.g., 2-5% on shaved weight) in
hot water.

o Place the neutralized leather in the drum with water (e.g., 100-200% on shaved weight) at

approximately 30°C.

o Add the dye solution to the drum and run for 45-60 minutes to allow for full penetration of
the dye into the leather.

o To fix the dye, gradually add a dilute solution of formic acid (e.g., 1-2%) in several feeds
over 30-45 minutes to lower the pH to around 3.5. This enhances the ionic bonding
between the dye and the leather collagen.

e Post-Dyeing Treatment:
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o After fixation, drain the drum and wash the leather thoroughly with water.

o The leather can then proceed to subsequent post-tanning operations such as fatliquoring
(to impart softness) and finishing.

Protocol 3: Spectrophotometric Analysis of Dye Exhaustion
This protocol measures the amount of dye that has transferred from the dyebath to the fiber.

o Sample Collection: During the dyeing process (Protocol 1), collect small, precise aliquots
(e.g., 2 mL) from the dyebath at specific time intervals (e.g., 0, 15, 30, 45, and 60 minutes).

o Sample Preparation: Allow the samples to cool to room temperature. Dilute each aliquot with
a known volume of deionized water to bring its absorbance within the spectrophotometer's
linear range.

e Measurement:

o Determine the wavelength of maximum absorbance (A-max) for C.I. Acid Blue 158 by
scanning a dilute solution.

o Measure the absorbance of each collected and diluted sample at the A-max.
» Calculation:

o Use a pre-established calibration curve (absorbance vs. known concentrations) to
determine the dye concentration in the dyebath at each time point (Ct).

o Calculate the percentage of dye exhaustion (%E) using the formula: %E = [(Co - Ct) / Co] X
100 Where Co is the initial dye concentration and C: is the concentration at time t.

Protocol 4: Evaluation of Wash Fastness (ISO 105-C06)

e Specimen Preparation: Prepare a composite specimen by stitching a piece of the dyed fabric
(e.g., 10 cm x 4 cm) between two pieces of undyed multi-fiber fabric (containing wool,
acrylic, polyester, nylon, cotton, and acetate).

e Washing Procedure:
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o Place the composite specimen in a container with a specified soaping solution and
stainless steel balls (to simulate mechanical action).

o Agitate the container in a laundering machine at a specified temperature (e.g., 40°C or
60°C) for 30 minutes.

e Evaluation:
o After washing, rinse and dry the specimen.

o Assess the change in color of the dyed fabric (fading) and the degree of staining on each
component of the multi-fiber fabric using standardized Grey Scales. A rating from 1 (poor)

to 5 (excellent) is assigned.
Protocol 5: Evaluation of Light Fastness (ISO 105-B02)

e Specimen Preparation: Mount a specimen of the dyed fabric in a holder, partially covering it
with an opaque mask to leave an unexposed area for comparison.

e Exposure:

o Place the specimen in a light fastness tester, which exposes it to artificial light (e.g., a
Xenon arc lamp) under controlled conditions of temperature and humidity.

o Simultaneously expose a set of standardized Blue Wool references (rated 1 to 8).
o Evaluation:

o Periodically inspect the specimen and the Blue Wool standards. The test ends when a

specified color change is observed.

o Assess the fading of the exposed portion of the test specimen against its unexposed
portion. The light fastness rating is the number of the Blue Wool standard that exhibits a

similar degree of fading.

Visualizations
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Caption: Dyeing mechanism of acid dyes on protein and polyamide fibers.
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Caption: Experimental workflow for the exhaust dyeing of textiles.

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b15556058?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2. Collect Dyebath Samples
(At time intervals: to, t1, t2, ... tn)

1. Prepare Calibration Curve 3. Measure Absorbance
(Absorbance vs. Known Concentrations) (Dilute samples & read at A-max)

4. Determine Concentration (Ct)
(Using calibration curve)

5. Calculate % Exhaustion

%E = [(Co-Ct)/Co] x 100

Result: Exhaustion Curve
(%E vs. Time)

Click to download full resolution via product page

Caption: Workflow for determining dye exhaustion percentage.
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Caption: Workflow for textile light fastness testing (ISO 105-B02).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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